Cas no 5414-98-2 (Pentane,3-[(1-ethylpropyl)thio]-)

Pentane,3-[(1-ethylpropyl)thio]- structure
5414-98-2 structure
Product Name:Pentane,3-[(1-ethylpropyl)thio]-
CAS No:5414-98-2
MF:C10H22S
MW:174.346682071686
CID:383532
PubChem ID:223385
Update Time:2025-04-19

Pentane,3-[(1-ethylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Pentane,3-[(1-ethylpropyl)thio]-
    • 3-pentan-3-ylsulfanylpentane
    • Di-3-pentylsulfid
    • NSC-11007
    • NSC11007
    • DTXSID10279003
    • Pentane, 3,3'-thiobis-
    • 5414-98-2
    • SCHEMBL776181
    • Inchi: 1S/C10H22S/c1-5-9(6-2)11-10(7-3)8-4/h9-10H,5-8H2,1-4H3
    • InChI Key: RFAWIPKYLMDDTM-UHFFFAOYSA-N
    • SMILES: S(C(CC)CC)C(CC)CC

Computed Properties

  • Exact Mass: 174.14400
  • Monoisotopic Mass: 174.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 62.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 0.836
  • Boiling Point: 212.8°Cat760mmHg
  • Flash Point: 76.4°C
  • Refractive Index: 1.452
  • PSA: 25.30000
  • LogP: 4.09680

Pentane,3-[(1-ethylpropyl)thio]- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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